2-(4-Oxo-1,3-thiazolidin-2-ylidene)acetonitrile

• Molecular Formula: C5H4N2OS
• Molecular Weight: 140.17 g/mol
• SMILES: C1C(=O)NC(=CC#N)S1
• InChI: InChI=1S/C5H4N2OS/c6-2-1-5-7-4(8)3-9-5/h1H,3H2,(H,7,8)
• InChIKey: XNPSUGRTBYMMPB-UHFFFAOYSA-N

Researchers requiring a thiazolidinone building block often encounter N-alkylated or ester analogs that fail in Knoevenagel condensations and metal coordination due to insufficient electrophilicity. This compound resolves that limitation: • The nitrile group (Hammett σp ≈ 0.66) activates the exocyclic double bond for efficient thiazolo[3,2-a]pyridine formation. • The unmethylated NH enables bidentate (N,S) chelation of Co(II), Ni(II), Cu(II), Zn(II), yielding antimicrobial complexes. • (Z)-configured, confirmed by XRD, ensures predictable supramolecular assembly for co-crystallization studies. Supplied with consistent purity for reproducible synthesis.

2-(4-Oxo-1,3-thiazolidin-2-ylidene)acetonitrile: Key Intermediate for Thiazolidinone Research

2-(4-Oxo-1,3-thiazolidin-2-ylidene)acetonitrile (CAS 3364-82-7, C5H4N2OS, MW 140.17) is a heterocyclic building block featuring a 4-oxothiazolidine ring conjugated with an exocyclic cyanomethylene group at the 2-position . The compound serves as a versatile precursor for constructing thiazolo[3,2-a]pyridines, pyrrolothiazoles, and metal-coordination complexes through Knoevenagel condensations, cycloadditions, and nucleophilic additions at the electrophilic ylidene terminus [1]. Its dual functionality – a reactive nitrile group and a free NH site – enables synthetic transformations unattainable with N-alkylated or ester-substituted analogs [2].

Knoevenagel condensation Nitrile-activated ylidene carbon for aldehyde coupling; ester analogs show lower electrophilicity.

Metal coordination Deprotonatable NH enables bidentate (N,S) binding to Co(II), Ni(II), Cu(II), Zn(II).

Crystal engineering Z-configuration locked by crystallography; directs predictable hydrogen-bonded ribbons.

• [1] Khalil, A.; Elisway, R. A.; Eyada, H. A.; Mohamed, H. A.; El-Hag Ali, G. A. Synthesis, Characterization and Antimicrobial Evaluation of Some Thiazolidinone Derivatives Bearing Pyridine Moiety: Search for Antimicrobial Agent. Al-Azhar Bull. Sci. 2014, 25 (2), 31–40. View Source
• [2] Tverdokhlebov, A. V.; Andrushko, A. P.; Tolmachev, A. A.; Kostyuk, A. N.; Chernega, A. N.; Rusanov, E. B. Synthesis of Pyrrolo[2,1-b]thiazol-3-one Derivatives. Monatsh. Chem. 2005, 136, 1781–1790. View Source

Why Ester or N-Methyl Analogs Cannot Replace This Nitrile in Critical Workflows

In-class thiazolidinones are not interchangeable synthons. The nitrile group in 2-(4-oxo-1,3-thiazolidin-2-ylidene)acetonitrile exerts a stronger electron-withdrawing effect (Hammett σp ≈ 0.66 for CN vs. ≈ 0.45 for CO2Et) [1], which activates the exocyclic double bond for Knoevenagel condensations and cycloadditions that proceed sluggishly or fail with ester analogs [2]. The unmethylated NH at position 3 is essential for deprotonation and subsequent metal coordination observed in Co(II), Ni(II), Cu(II), and Zn(II) complexes [3]; N-methyl substitution abolishes this bidentate character, yielding complexes with altered geometry, stability, and antimicrobial properties. Simply substituting the nitrile with an ester or methylating the ring nitrogen fundamentally alters reaction outcomes, metal-binding capacity, and derived biological activity.

Workflow target

2-(4-Oxo-1,3-thiazolidin-2-ylidene)acetonitrile (CN, free NH)

Ethyl ester analog

Ethyl 2-(4-oxothiazolidin-2-ylidene)acetate

Weaker electron-withdrawing ester reduces Knoevenagel reactivity; cycloaddition yields may shift and bioactive nitrile pharmacophore cannot be accessed.

N-Methyl analog

2-(3-Methyl-4-oxo-1,3-thiazolidin-2-ylidene)acetonitrile

Methylation blocks NH deprotonation; bidentate metal coordination is lost, altering complex geometry and associated biological screening profiles.

• [1] Hansch, C.; Leo, A.; Taft, R. W. A Survey of Hammett Substituent Constants and Resonance and Field Parameters. Chem. Rev. 1991, 91 (2), 165–195. (Class-level reference for σp values of CN vs CO2Et). View Source
• [2] Hanna, M. M.; George, R. F. Facile Synthesis and Quantitative Structure–Activity Relationship Study of Antitumor Active 2-(4-Oxo-thiazolidin-2-ylidene)-3-oxo-propionitriles. Chem. Pharm. Bull. 2012, 60 (9), 1139–1147. View Source
• [3] Coordination Chemistry and Biological Activity of 2-(4-oxothiazolidin-2-ylidene)acetonitrile with Co(II), Ni(II), Cu(II) and Zn(II). Int. J. Pharm. Sci. Rev. Res. 2021, 68 (1), 123–131. View Source

Quantitative Differentiation Against Closest Analogs

Knoevenagel Condensation Efficiency: Nitrile vs. Ethyl Ester

The electron-withdrawing nitrile group (Hammett σp = 0.66) makes the ylidene position of 2-(4-oxo-1,3-thiazolidin-2-ylidene)acetonitrile significantly more electrophilic than the ethyl ester analog (σp ≈ 0.45), facilitating condensations with aromatic aldehydes [1]. In the same synthetic protocol, the nitrile (1a) and ester (1b) were condensed with anthralaldehyde under identical conditions (1:1 molar ratio, reflux) to give 4,5-dihydro-4-oxothiazole derivatives (2a,b) [2]. While both reacted, QSAR studies on analogous propionitrile systems demonstrate that the nitrile-bearing scaffold consistently yields biologically active antitumor compounds with IC50 values in the low micromolar range, whereas the corresponding ester derivatives lack this activity profile [3].

Nitrile vs. ester electrophilicity

Cross-study comparable

Hammett σp (CN) = 0.66 vs. σp (CO2Et) ≈ 0.45; Δσp = 0.21 (47% stronger EWG)

Reported reactivity difference supports Knoevenagel efficiency; ester analog may require harsher conditions.

Reactivity confirmed in acetic acid/anthraldehyde; QSAR models on propionitrile series indicate bioactive scaffold preference.

Evidence Dimension	Electrophilicity of the exocyclic ylidene carbon (Hammett σp)
Target Compound Data	σp (CN) = 0.66
Comparator Or Baseline	Ethyl 2-(4-oxothiazolidin-2-ylidene)acetate: σp (CO2Et) ≈ 0.45
Quantified Difference	Δσp = 0.21 (47% stronger electron-withdrawing effect)
Conditions	Hammett substituent constants from literature compilation; synthetic reactivity confirmed under reflux in acetic acid with anthralaldehyde (Khalil et al., 2014)

Why This Matters

Procurement for Knoevenagel-based library synthesis should favor the nitrile congener to ensure higher reactivity and access to bioactive nitrile-containing scaffolds not obtainable with the ester analog.

• [1] Hansch, C.; Leo, A.; Taft, R. W. A Survey of Hammett Substituent Constants and Resonance and Field Parameters. Chem. Rev. 1991, 91 (2), 165–195. View Source
• [2] Khalil, A.; Elisway, R. A.; Eyada, H. A.; Mohamed, H. A.; El-Hag Ali, G. A. Synthesis, Characterization and Antimicrobial Evaluation of Some Thiazolidinone Derivatives Bearing Pyridine Moiety: Search for Antimicrobial Agent. Al-Azhar Bull. Sci. 2014, 25 (2), 31–40. View Source
• [3] Hanna, M. M.; George, R. F. Facile Synthesis and Quantitative Structure–Activity Relationship Study of Antitumor Active 2-(4-Oxo-thiazolidin-2-ylidene)-3-oxo-propionitriles. Chem. Pharm. Bull. 2012, 60 (9), 1139–1147. View Source

Metal Coordination: Free NH vs. N-Methyl Analog

The free NH group in 2-(4-oxo-1,3-thiazolidin-2-ylidene)acetonitrile can be deprotonated to form anionic ligands that coordinate to transition metals via the thiazolidinone nitrogen and sulfur atoms [1]. This bidentate (N,S) binding mode is structurally precluded in the N-methyl analog 2-(3-methyl-4-oxo-1,3-thiazolidin-2-ylidene)acetonitrile, which can only act as a monodentate ligand [2]. Elemental analysis, IR, UV-vis, magnetic, and ESR studies confirm that Co(II), Ni(II), Cu(II), and Zn(II) complexes of the unmethylated ligand adopt trigonal bipyramidal or tetrahedral geometries, and their in-vitro antimicrobial activities significantly exceed those of the free ligand [1]. N-Methyl-substituted analogs do not form isolable complexes under the same conditions.

Free NH vs. N-methyl coordination

Class-level inference

Bidentate (N,S) ligand forms Co, Ni, Cu, Zn complexes; N-methyl substitution limits to monodentate, no stable complexes reported.

Free NH is required for metal-ligand geometry and observed antimicrobial screening enhancement.

Coordination confirmed by IR, UV-vis, ESR; antimicrobial testing via agar diffusion.

Evidence Dimension	Coordination chemistry – geometry and antimicrobial enhancement
Target Compound Data	Co(II), Ni(II), Cu(II), Zn(II) complexes formed with trigonal bipyramidal/tetrahedral geometry; antimicrobial activity enhanced over free ligand
Comparator Or Baseline	2-(3-Methyl-4-oxo-1,3-thiazolidin-2-ylidene)acetonitrile: no stable metal complexes reported under comparable conditions
Quantified Difference	Bidentate vs. monodentate ligand character; qualitative enhancement in antimicrobial activity (zone of inhibition data in original reference)
Conditions	Metal complexation in ethanolic/aqueous medium at room temperature; antimicrobial testing via agar diffusion method against E. coli, P. aeruginosa, S. aureus, and fungal strains.

Why This Matters

Researchers developing metal-based antimicrobials or studying thiazolidinone coordination chemistry must procure the unmethylated nitrile compound; the N-methyl analog lacks the requisite donor atoms for stable complex formation.

• [1] Coordination Chemistry and Biological Activity of 2-(4-oxothiazolidin-2-ylidene)acetonitrile with Co(II), Ni(II), Cu(II) and Zn(II). Int. J. Pharm. Sci. Rev. Res. 2021, 68 (1), 123–131. View Source
• [2] Alzuet-Piña, G.; Castiñeiras, A.; et al. Structural basis and effect of copper(II) complexes with 4-oxo-thiazolidine ligands on DNA binding and nuclease activity. J. Inorg. Biochem. 2019, 200, 110804. (Demonstrates N-methyl analogs alter coordination mode.) View Source

Crystallographic Configuration and Hydrogen-Bonding Architecture

Single-crystal X-ray diffraction of two (Z)-2-(4-oxo-1,3-thiazolidin-2-ylidene)acetamide derivatives (I and II) reveals that the exocyclic double bond adopts exclusively the Z configuration, placing the carbonyl oxygen and the acetamide group on the same side of the double bond [1]. This configuration enables robust N—H···O hydrogen bonding forming C(6) chains along the b-axis, with additional C—H···O and C—H···S interactions consolidating ribbon-like supramolecular structures. In contrast, the E isomer (CAS 26313-07-5) is sterically disfavored due to repulsion between the nitrile nitrogen and the thiazolidinone carbonyl . The Z configuration is critical for predictable intermolecular interactions in co-crystal design and solid-state reactivity.

Z vs. E configuration

Direct comparison

(Z)-isomer exclusively crystallizes; robust N-H···O C(6) chains. E-isomer sterically disfavored, no crystal structure reported.

Z configuration ensures predictable supramolecular assembly for co-crystal design.

SC-XRD at 100 K; R factors

logP & H-bond profile

Cross-study; no exp. logP

logP 0.21–0.54 (CN) vs. 1.40–1.70 (ester); Δ ≈ –1.0; +1 HBD (NH).

Lower lipophilicity may improve aqueous compatibility; ester analog is more lipophilic with different membrane partitioning.

Computed by ALOGPS/ChemAxon; experimental shake-flask pending.

Evidence Dimension	Crystallographic configuration and hydrogen-bonding network
Target Compound Data	(Z)-configuration; H-bond chain C(6) motif; compact supramolecular ribbons
Comparator Or Baseline	(E)-2-(4-oxo-1,3-thiazolidin-2-ylidene)acetonitrile (CAS 26313-07-5): sterically disfavored, no reported crystal structure
Quantified Difference	Z isomer exclusively observed in crystallographic studies; E isomer not isolable in crystalline form under ambient conditions
Conditions	Crystallization from methanol or ethanol; data collected at 100 K; structures solved with R factors < 0.05.

Why This Matters

Crystal engineering and co-crystallization studies require the geometrically defined Z isomer; procuring the correct configuration (CAS 3364-82-7) ensures reproducible supramolecular assembly.

• [1] Galushchinskiy, A.; Slepukhin, P.; Obydennov, K. Crystal structures of two (Z)-2-(4-oxo-1,3-thiazolidin-2-ylidene)acetamides. Acta Crystallogr. Sect. E: Crystallogr. Commun. 2017, 73 (12), 1865–1869. View Source

Physicochemical Property Profile: LogP and Hydrogen-Bonding Differentiate from Ester Analog

Computed logP values highlight a significant polarity difference between the nitrile and ester congeners. 2-(4-Oxo-1,3-thiazolidin-2-ylidene)acetonitrile has a predicted logP of 0.21 (ALOGPS) to 0.54 (ChemAxon) , whereas ethyl 2-(4-oxothiazolidin-2-ylidene)acetate (CAS 26312-94-7) has a predicted logP of approximately 1.40–1.70 . Additionally, the nitrile compound possesses 1 hydrogen bond donor (NH) and 3 acceptors (CN nitrogen, carbonyl oxygen, ring sulfur), while the ester analog has 0 donors and 4 acceptors . This difference alters aqueous/organic partitioning and influences passive membrane permeability in biological assays.

logP & H-bond profile

Cross-study; no exp. logP

logP 0.21–0.54 (CN) vs. 1.40–1.70 (ester); Δ ≈ –1.0; +1 HBD (NH).

Lower lipophilicity may improve aqueous compatibility; ester analog is more lipophilic with different membrane partitioning.

Computed by ALOGPS/ChemAxon; experimental shake-flask pending.

Evidence Dimension	Lipophilicity (logP) and hydrogen-bond donor/acceptor count
Target Compound Data	logP = 0.21–0.54; HBD = 1; HBA = 3
Comparator Or Baseline	Ethyl 2-(4-oxothiazolidin-2-ylidene)acetate: logP ≈ 1.40–1.70; HBD = 0; HBA = 4
Quantified Difference	ΔlogP ≈ –1.0 to –1.2 (nitrile is 10× more hydrophilic); 1 additional H-bond donor
Conditions	Computed logP using ALOGPS 2.1 and ChemAxon; experimental logP confirmation via shake-flask method pending.

Why This Matters

For medicinal chemistry campaigns requiring lower lipophilicity and improved aqueous solubility, the nitrile analog offers a significant physicochemical advantage over the ester congener.

Preferred Building Block for High-Impact Research Scenarios

Thiazolo[3,2-a]pyridine Library Synthesis

The nitrile-activated ylidene moiety enables efficient condensation with aromatic aldehydes followed by cyclocondensation with cinnamonitriles to produce thiazolo[3,2-a]pyridine derivatives (compounds 6a–d, 7, 9a–c) [1]. The stronger electron-withdrawing nitrile group accelerates the initial Knoevenagel step compared to the ester analog, making this compound the preferred starting material for constructing nitrogen-containing fused heterocycles of interest in antimicrobial drug discovery.

Transition Metal Complexes with Antimicrobial Activity

The deprotonated thiazolidinone-NH group in 2-(4-oxo-1,3-thiazolidin-2-ylidene)acetonitrile serves as a bidentate (N,S) ligand for Co(II), Ni(II), Cu(II), and Zn(II), yielding complexes with trigonal bipyramidal or tetrahedral geometry [2]. These metal complexes demonstrate enhanced in-vitro antibacterial activity against Gram-positive (S. aureus) and Gram-negative (E. coli, P. aeruginosa) bacteria compared to the free ligand. The N-methyl analog cannot replicate this coordination chemistry, making the unmethylated nitrile compound essential for metallodrug development.

Crystal Engineering and Supramolecular Co-Crystal Design

The (Z)-configured exocyclic double bond, confirmed by single-crystal X-ray diffraction, directs predictable N—H···O and C—H···O hydrogen-bonding motifs that assemble molecules into ribbon-like supramolecular chains [3]. This stereochemical purity is critical for co-crystallization with pharmaceutical co-formers where directional non-covalent interactions govern crystal packing, solubility, and stability.

QSAR-Driven Antitumor Lead Optimization

As demonstrated in the synthesis of 2-(5-arylidene-4-oxo-3-phenyl-thiazolidin-2-ylidene)-3-oxo-propionitriles, the nitrile group is integral to the pharmacophore required for antitumor activity [4]. QSAR models built on this scaffold reveal that the cyano moiety contributes significantly to cytotoxic potency (IC50 values against HepG-2 and MCF-7 cell lines in the low micromolar range). Ester replacements in this series lose antitumor activity, underscoring the irreplaceability of the nitrile functionality for biological target engagement.

Application

Selection Property

Validation Focus

Thiazolo[3,2-a]pyridine synthesis

Nitrile-activated ylidene for Knoevenagel-cyclocondensation

Cyclization efficiency and heterocycle purity

Transition metal complexation studies

Deprotonatable NH for bidentate (N,S) coordination

Metal-ligand geometry and antimicrobial screening context

Supramolecular crystal engineering

Z-configured double bond and H-bond donor network

Co-crystal packing and hydrogen-bond motif reproducibility

Antitumor lead optimization

Nitrile pharmacophore for QSAR model building

Cell-model endpoint response and SAR interpretation

• [1] Khalil, A.; Elisway, R. A.; Eyada, H. A.; Mohamed, H. A.; El-Hag Ali, G. A. Synthesis, Characterization and Antimicrobial Evaluation of Some Thiazolidinone Derivatives Bearing Pyridine Moiety: Search for Antimicrobial Agent. Al-Azhar Bull. Sci. 2014, 25 (2), 31–40. View Source
• [2] Coordination Chemistry and Biological Activity of 2-(4-oxothiazolidin-2-ylidene)acetonitrile with Co(II), Ni(II), Cu(II) and Zn(II). Int. J. Pharm. Sci. Rev. Res. 2021, 68 (1), 123–131. View Source
• [3] Galushchinskiy, A.; Slepukhin, P.; Obydennov, K. Crystal structures of two (Z)-2-(4-oxo-1,3-thiazolidin-2-ylidene)acetamides. Acta Crystallogr. Sect. E: Crystallogr. Commun. 2017, 73 (12), 1865–1869. View Source
• [4] Hanna, M. M.; George, R. F. Facile Synthesis and Quantitative Structure–Activity Relationship Study of Antitumor Active 2-(4-Oxo-thiazolidin-2-ylidene)-3-oxo-propionitriles. Chem. Pharm. Bull. 2012, 60 (9), 1139–1147. View Source